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Compound of Interest

Compound Name: NSC5844

Cat. No.: B1680227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC5844, also identified as N1,N2-Bis(7-chloroquinolin-4-yl)ethane-1,2-diamine (CAS No:

140926-75-6), is a bisquinoline compound that has garnered attention for its potential

therapeutic applications. While initially investigated for its anti-angiogenic properties as a

Vascular Endothelial Growth Factor (VEGF) receptor tyrosine kinase inhibitor, subsequent

research has also pointed towards its potent antimalarial activity.[1] This document provides

detailed application notes and protocols for the preparation and administration of NSC5844 in

preclinical in vivo experiments, primarily based on data from studies on structurally related

bisquinolines.

Chemical Properties
A summary of the key chemical properties of NSC5844 is provided in the table below.
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Property Value

Molecular Formula C₂₀H₁₆Cl₂N₄

Molecular Weight 383.27 g/mol

CAS Number 140926-75-6

Appearance Solid (form may vary)

Solubility
Poorly soluble in water. Soluble in organic

solvents such as dimethyl sulfoxide (DMSO).

Mechanism of Action
The precise mechanism of action of NSC5844 is not definitively established and may be

context-dependent.

Anti-angiogenesis: One reported mechanism is the inhibition of VEGF receptor tyrosine

kinases, which are crucial for angiogenesis, the formation of new blood vessels that tumors

require to grow and metastasize.[1]

Antimalarial Activity: Structurally similar bisquinolines have demonstrated potent activity

against Plasmodium species, the parasites responsible for malaria. This activity is thought to

involve the inhibition of heme polymerization within the parasite.[2][3]

Due to the conflicting reports, researchers should consider the potential for multiple

mechanisms of action when designing and interpreting in vivo studies.

In Vivo Efficacy Data
The following table summarizes in vivo efficacy data for a structurally related bisquinoline, (+/-)-

trans-N1,N2-bis(7-chloroquinolin-4-yl)cyclohexane-1,2-diamine, in a murine malaria model.

This data can serve as a starting point for dose-ranging studies with NSC5844.
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Animal
Model

Compoun
d

Dose
Route of
Administr
ation

Vehicle Efficacy
Referenc
e

P. berghei

infected

mice

(+/-)-trans-

N1,N2-

bis(7-

chloroquin

olin-4-

yl)cyclohex

ane-1,2-

diamine

160 mg/kg Injection
Not

Specified

80% Cure

Rate
[1][4]

P. berghei

infected

mice

(+/-)-trans-

N1,N2-

bis(7-

chloroquin

olin-4-

yl)cyclohex

ane-1,2-

diamine

320 mg/kg Injection
Not

Specified

100% Cure

Rate
[1][4]

P. berghei

infected

mice

o-

substituted

N1,Nx-

bis(7-

chloroquin

olin-4-

yl)phenylen

e-1,x-

diamine

30 mg/kg

(ID₅₀)

Not

Specified

Olive oil-

DMSO

Schizontici

dal activity
[5]

P. berghei

infected

mice

p-

substituted

N1,Nx-

bis(7-

chloroquin

olin-4-

yl)phenylen

17 mg/kg

(ID₅₀)

Not

Specified

Saline-

DMSO

Increased

antimalarial

potency

[5]
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e-1,x-

diamine

P. berghei

infected

mice

m-

substituted

N1,Nx-

bis(7-

chloroquin

olin-4-

yl)phenylen

e-1,x-

diamine

1.2 mg/kg

(ID₅₀)

Not

Specified

Not

Specified

Marked

antimalarial

activity

[5]

Experimental Protocols
Preparation of NSC5844 for In Vivo Administration
Note: Due to the limited solubility of NSC5844 in aqueous solutions, a vehicle containing a

solubilizing agent such as DMSO is required. The following protocols are suggested based on

vehicles used for structurally similar compounds.[5] It is crucial to perform small-scale

formulation tests to ensure complete dissolution and stability before preparing a large batch for

animal dosing.

Protocol 1: Saline-DMSO Formulation

This formulation is suitable for intravenous or intraperitoneal injections.

Materials:

NSC5844 powder

Dimethyl sulfoxide (DMSO), sterile, injectable grade

Sterile saline (0.9% sodium chloride) for injection

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer
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Sterile syringes and needles

Procedure:

Weighing: Accurately weigh the required amount of NSC5844 powder in a sterile conical

tube.

Initial Solubilization: Add a small volume of DMSO to the NSC5844 powder. The volume of

DMSO should be kept to a minimum, typically 5-10% of the final injection volume, to avoid

toxicity.

Dissolution: Vortex the mixture vigorously until the NSC5844 is completely dissolved. Gentle

warming in a water bath (37°C) may aid dissolution, but stability at this temperature should

be confirmed.

Dilution with Saline: While vortexing, slowly add the sterile saline to the DMSO solution to

reach the final desired concentration. The slow addition is critical to prevent precipitation of

the compound.

Final Concentration: Ensure the final concentration of DMSO in the formulation is as low as

possible (ideally ≤10%) and is consistent across all treatment groups, including the vehicle

control.

Administration: Use the freshly prepared formulation for injection. Administer the appropriate

volume to the animals based on their body weight to achieve the target dose.

Protocol 2: Olive Oil-DMSO Formulation

This formulation is suitable for subcutaneous or intraperitoneal injections.

Materials:

NSC5844 powder

Dimethyl sulfoxide (DMSO), sterile, injectable grade

Sterile olive oil
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Sterile, conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile syringes and needles

Procedure:

Weighing: Accurately weigh the required amount of NSC5844 powder in a sterile conical

tube.

Initial Solubilization: Add a small volume of DMSO to the NSC5844 powder (e.g., 10% of the

final volume).

Dissolution: Vortex the mixture until the NSC5844 is completely dissolved.

Addition of Olive Oil: While vortexing, slowly add the sterile olive oil to the DMSO solution to

reach the final desired concentration.

Homogenization: Ensure the final formulation is a homogenous suspension or solution.

Administration: Use the freshly prepared formulation for injection. Administer the appropriate

volume to the animals based on their body weight.

In Vivo Experimental Workflow
The following diagram outlines a general workflow for an in vivo efficacy study of NSC5844.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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